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Compound of Interest

Compound Name: AS1938909

Cat. No.: B605607 Get Quote

Technical Support Center: AS1938909
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

the SHIP2 inhibitor, AS1938909. Our aim is to help you prevent and resolve issues related to

compound precipitation in your experiments.

Frequently Asked Questions (FAQs)
Q1: What is AS1938909 and what is its primary application?

AS1938909 is a cell-permeable thiophenecarboxamide compound that acts as a potent,

competitive, and reversible inhibitor of the SH2 domain-containing inositol 5'-phosphatase 2

(SHIP2).[1][2] It is primarily used in research for phosphorylation and dephosphorylation

applications, particularly in studies related to insulin signaling and glucose metabolism.[1][3][4]

Q2: What are the known solubility properties of AS1938909?

AS1938909 is a solid, off-white substance with a molecular weight of 428.28 g/mol .[1][3] Its

primary solvent for creating stock solutions is Dimethyl Sulfoxide (DMSO), in which it has a

solubility of 50 mg/mL.[1][3][4] Information on its direct solubility in aqueous media is not readily

available, which underscores the importance of proper dilution techniques from a DMSO stock.

Q3: Why is my AS1938909 precipitating when I add it to my cell culture media?

Precipitation of AS1938909 in cell culture media can occur for several reasons:
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Improper Dilution: Adding the DMSO stock directly to the full volume of media without

sufficient mixing can cause the compound to crash out of solution.

High Final Concentration: The desired final concentration of AS1938909 in the media may

exceed its solubility limit in an aqueous environment.

Media Components: Interactions with components in the culture media, such as salts and

proteins, can sometimes lead to precipitation.[5]

Temperature Changes: A significant drop in temperature during preparation or storage of the

final working solution can reduce solubility.

pH of Media: The pH of the cell culture media can influence the solubility of the compound.

Troubleshooting Guide
If you are experiencing precipitation of AS1938909 in your cell culture media, please follow the

steps outlined in the troubleshooting workflow below.

Diagram: AS1938909 Precipitation Troubleshooting
Workflow
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Caption: Troubleshooting workflow for AS1938909 precipitation.
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Data Presentation
Table 1: Properties of AS1938909

Property Value Reference

Molecular Formula C₁₉H₁₃Cl₂F₂NO₂S [1][3][4]

Molecular Weight 428.28 g/mol [1][3][4]

Appearance Off-white solid [1][3]

Purity (HPLC) ≥95% [1][3]

Solubility 50 mg/mL in DMSO [1][3][4]

Storage Temperature 2-8°C [1][3]

Experimental Protocols
Protocol 1: Preparation of AS1938909 Stock Solution

Objective: To prepare a high-concentration stock solution of AS1938909 in DMSO.

Materials:

AS1938909 solid compound

Anhydrous/sterile DMSO

Sterile microcentrifuge tubes or vials

Procedure:

1. Equilibrate the AS1938909 vial to room temperature before opening.

2. Weigh the desired amount of AS1938909 powder in a sterile tube.

3. Add the appropriate volume of DMSO to achieve a concentration of up to 50 mg/mL.
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4. Vortex the solution thoroughly until the compound is completely dissolved. Gentle warming

to 37°C can aid dissolution.

5. Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

6. Store the aliquots at -20°C for up to 3 months.[2]

Protocol 2: Preparation of AS1938909 Working Solution in Cell Culture Media

Objective: To dilute the AS1938909 DMSO stock solution into cell culture media to the final

working concentration while avoiding precipitation.

Materials:

AS1938909 DMSO stock solution

Pre-warmed (37°C) cell culture media (with or without serum)

Sterile conical tubes

Procedure:

1. Thaw an aliquot of the AS1938909 DMSO stock solution at room temperature.

2. Perform a serial dilution of the stock solution in pre-warmed media. It is not recommended

to add the highly concentrated DMSO stock directly into the final volume of media.

3. Recommended Dilution Method: Add the culture medium drop-wise to the DMSO stock

solution while vortexing or stirring vigorously.[6] This gradual change in solvent polarity

helps to keep the compound in solution.

4. Ensure each dilution step is thoroughly mixed before proceeding to the next.

5. The final concentration of DMSO in the cell culture media should be kept low (typically

<0.5%) to avoid solvent-induced cytotoxicity.
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6. Use the final working solution immediately or store at 2-8°C for a short period, checking for

any signs of precipitation before use. Do not freeze the complete growth medium.

Signaling Pathway
AS1938909 is an inhibitor of SHIP2, which plays a role in the insulin signaling pathway. SHIP2

dephosphorylates phosphatidylinositol (3,4,5)-trisphosphate (PIP3), a key second messenger

that activates downstream effectors like Akt. By inhibiting SHIP2, AS1938909 is expected to

increase PIP3 levels, leading to enhanced Akt phosphorylation and subsequent downstream

signaling.

Diagram: Simplified Insulin Signaling Pathway and the
Role of AS1938909
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Caption: Inhibition of SHIP2 by AS1938909 in the insulin signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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